Cas no 16141-79-0 (Methyl 2-Diethoxyphosphoryl-2-methoxyacetate)

• Product Name: Methyl 2-Diethoxyphosphoryl-2-methoxyacetate
• CAS No: 16141-79-0
• MF: C₈H₁₇O₆P
• MW: 240.190744161606
• CID: 1341267
• PubChem ID: 4107971
• Update Time: 2025-05-21

Methyl 2-Diethoxyphosphoryl-2-methoxyacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (diethoxyphosphinyl)methoxy-, methyl ester
• diethyl(methoxy[methoxycarbonyl]methyl)phosphonate
• Methyl 2-Diethoxyphosphoryl-2-methoxyacetate
• (diethoxyphosphoryl)-methoxy acetic acid methyl ester
• Methyl 2-(diethoxyphosphoryl)-2-methoxyacetate
• methyl (diethoxyphosphoryl)(methoxy)acetate
• 16141-79-0
• SCHEMBL689523
• AKOS024339915
• ORDHSXIQNXYWNF-UHFFFAOYSA-N
• (Diethoxyphosphoryl)(methoxy)acetic Acid Methyl Ester; Methoxyphosphono-Acetic Acid Diethyl 1-Methyl Ester
• Methyl2-Diethoxyphosphoryl-2-methoxyacetate
• Methyl2-(diethoxyphosphoryl)-2-methoxyacetate

• Inchi： 1S/C8H17O6P/c1-5-13-15(10,14-6-2)8(12-4)7(9)11-3/h8H,5-6H2,1-4H3
• InChI Key： ORDHSXIQNXYWNF-UHFFFAOYSA-N
• SMILES： P(C(C(=O)OC)OC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 240.07631
• Monoisotopic Mass: 240.07627526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Methyl 2-Diethoxyphosphoryl-2-methoxyacetate

Methyl 2-Diethoxyphosphoryl-2-methoxyacetate: A Comprehensive Overview

Methyl 2-Diethoxyphosphoryl-2-methoxyacetate, also known by its CAS number 16141-79-0, is a versatile compound with significant applications in various fields. This compound is a phosphorylated ester, characterized by its unique structure that combines a methyl group with a diethoxyphosphoryl moiety and a methoxyacetate group. Its chemical formula is C₁₀H₁₈O₆P, and it exists as a white crystalline solid under standard conditions.

The synthesis of Methyl 2-Diethoxyphosphoryl-2-methoxyacetate involves the reaction of methyl acetoacetate with diethyl phosphonate in the presence of an acid catalyst. This reaction pathway highlights the compound's potential as an intermediate in organic synthesis, particularly in the preparation of bioactive molecules and agrochemicals. Recent studies have demonstrated its role in the development of novel herbicides, where its ability to inhibit specific enzymes involved in plant metabolism has been exploited.

One of the most notable applications of Methyl 2-Diethoxyphosphoryl-2-methoxyacetate is in the field of agricultural chemistry. It serves as a key intermediate in the synthesis of glyphosate, a widely used herbicide. The compound's stability and reactivity make it ideal for large-scale production processes, ensuring consistent quality and efficacy in agricultural applications.

In addition to its role in agrochemicals, Methyl 2-Diethoxyphosphoryl-2-methoxyacetate has shown promise in medicinal chemistry. Researchers have explored its potential as a building block for the synthesis of phosphonate-based drugs, particularly those targeting viral enzymes. Recent advancements in this area have highlighted its ability to inhibit certain proteases and polymerases, making it a valuable compound in antiviral drug discovery.

The environmental impact of Methyl 2-Diethoxyphosphoryl-2-methoxyacetate has also been a subject of interest. Studies have shown that it undergoes rapid degradation under environmental conditions, minimizing its persistence in soil and water systems. This characteristic is crucial for ensuring the sustainability of agricultural practices that rely on glyphosate-based herbicides.

In conclusion, Methyl 2-Diethoxyphosphoryl-2-methoxyacetate, with its CAS number 16141-79-0, stands out as a multifaceted compound with significant contributions to both agricultural and medicinal fields. Its unique chemical properties and versatile applications continue to drive research and innovation, solidifying its importance in modern chemistry.